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Compound of Interest

Compound Name: 3-Bromo-4-methylaniline

Cat. No.: B027599 Get Quote

Technical Guide: 3-Bromo-4-methylaniline
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Bromo-4-methylaniline, a key intermediate in organic synthesis.

Physicochemical Data
The fundamental molecular properties of 3-Bromo-4-methylaniline are summarized in the

table below for easy reference.
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Property Value Source

Molecular Formula C₇H₈BrN [1][2]

Molecular Weight 186.05 g/mol [2][3][4]

Alternate Molecular Weight 186.049 g/mol [1]

Alternate Molecular Weight 186.07 g/mol [5]

CAS Number 7745-91-7 [4][5]

Appearance Solid [4]

Melting Point 27-30 °C [4][5][6]

Boiling Point 254-257 °C [4][6]

Synonyms

3-Bromo-p-toluidine,

Benzenamine, 3-bromo-4-

methyl-

[2]

Experimental Applications
3-Bromo-4-methylaniline serves as a versatile precursor in various organic synthesis

applications. Notably, it is utilized in the synthesis of 1,7-dihalo Tröger's base isomers.[4][6] It is

also employed as a substrate in investigations of gas-phase radical cation reactions using ion-

trap mass spectrometry.[4][6]

While specific, detailed experimental protocols are highly dependent on the target molecule

and reaction conditions, a generalized workflow for a synthetic application involving 3-Bromo-
4-methylaniline is outlined below.

Logical Workflow: Synthesis Involving 3-Bromo-4-
methylaniline
The following diagram illustrates a conceptual workflow for a typical synthetic procedure

starting from 3-Bromo-4-methylaniline.
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A generalized synthetic workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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